Cas no 1025744-82-4 (6-tributylstannylpyridine-3-carbaldehyde)

• Product Name: 6-tributylstannylpyridine-3-carbaldehyde
• CAS No: 1025744-82-4
• MF: C₁₈H₃₁NOSn
• MW: 396.154844522476
• CID: 5036076
• Update Time: 2025-06-07

6-tributylstannylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-tributylstannylpyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde, 6-(tributylstannyl)-

• Inchi： 1S/C6H4NO.3C4H9.Sn/c8-5-6-2-1-3-7-4-6;3*1-3-4-2;/h1-2,4-5H;3*1,3-4H2,2H3;
• InChI Key： ZXOSVNOBBUUDNO-UHFFFAOYSA-N
• SMILES： C1=NC([Sn](CCCC)(CCCC)CCCC)=CC=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4

Additional information on 6-tributylstannylpyridine-3-carbaldehyde

Introduction to 6-tributylstannylpyridine-3-carbaldehyde (CAS No. 1025744-82-4)

6-tributylstannylpyridine-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1025744-82-4, is a specialized organotin compound that has garnered significant attention in the field of synthetic organic chemistry and pharmaceutical research. This compound serves as a versatile intermediate, particularly in cross-coupling reactions and as a precursor in the synthesis of more complex molecules. Its unique structure, featuring a pyridine ring substituted with a carbaldhyde group and a tributylstannyl moiety, makes it a valuable tool for chemists working on the development of novel heterocyclic compounds and bioactive molecules.

The tributylstannylpyridine-3-carbaldehyde moiety is particularly noteworthy due to its reactivity in various organic transformations. The presence of the tin center allows for participation in palladium-catalyzed cross-coupling reactions, such as the Stille coupling, which is widely employed in the synthesis of biaryl compounds. These types of reactions are crucial in pharmaceutical chemistry, where biaryl structures are prevalent in active pharmaceutical ingredients (APIs). The aldehyde functionality at the 3-position of the pyridine ring further enhances its utility, enabling condensation reactions with various nucleophiles to form imines or Schiff bases, which are important intermediates in medicinal chemistry.

Recent advancements in synthetic methodologies have highlighted the importance of 6-tributylstannylpyridine-3-carbaldehyde in constructing complex molecular architectures. For instance, studies have demonstrated its effectiveness in the preparation of functionalized pyridines, which are key scaffolds in many drug candidates. The compound's ability to undergo selective transformations while maintaining regiochemical control makes it an indispensable reagent in modern synthetic strategies. Researchers have leveraged its reactivity to develop novel approaches for the total synthesis of natural products and to explore new pharmacophores.

In the context of pharmaceutical development, 6-tributylstannylpyridine-3-carbaldehyde has been utilized in the synthesis of potential therapeutic agents. The pyridine core is a common motif in drugs targeting various biological pathways, including enzyme inhibition and receptor binding. By incorporating this compound into synthetic routes, chemists can efficiently access derivatives with tailored biological activities. For example, modifications at the aldehyde group can lead to Schiff base derivatives that exhibit antimicrobial or anti-inflammatory properties. Such derivatives are being actively investigated for their potential as lead compounds in drug discovery programs.

The tributylstannyl group also contributes to the compound's utility beyond simple cross-coupling reactions. It can be selectively removed under specific conditions, allowing for further functionalization of the pyridine ring. This feature is particularly useful in multi-step syntheses where sequential modifications are required. The ability to introduce and then remove the tin moiety provides chemists with flexibility in designing synthetic pathways, enabling access to a wide range of target molecules.

From a mechanistic standpoint, 6-tributylstannylpyridine-3-carbaldehyde participates in reactions through distinct mechanisms that highlight its versatility. The palladium-catalyzed Stille coupling, for instance, involves oxidative addition followed by transmetalation and reductive elimination, showcasing the compound's role as a critical intermediate. Similarly, condensation reactions with nucleophiles proceed via nucleophilic addition to the aldehyde group, forming stable adducts that can be further elaborated. These reactions underscore the compound's importance as a building block in organic synthesis.

The industrial significance of 6-tributylstannylpyridine-3-carbaldehyde cannot be overstated. Its use extends beyond academic research into industrial applications, where it serves as a key intermediate in large-scale syntheses. Companies specializing in fine chemicals and pharmaceutical intermediates rely on this compound to produce high-value molecules efficiently. The demand for 6-tributylstannylpyridine-3-carbaldehyde is driven by its role in synthesizing complex APIs that are used in various therapeutic areas.

In conclusion, 6-tributylstannylpyridine-3-carbaldehyde (CAS No. 1025744-82-4) is a multifaceted compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features enable participation in diverse organic transformations, making it an indispensable tool for chemists seeking to construct complex molecules. As research continues to uncover new synthetic strategies and applications, the importance of this compound is likely to grow further, solidifying its place as a cornerstone of modern chemical synthesis.